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Solubility Data

The table below summarizes the solubility of dracorhodin perchlorate in various solvents, compiled from

supplier specifications and research literature.

Solvent Solubility Notes
Source
(Supplier/Study)

DMSO ~100 mg/mL
(272.67 mM)

[1]

Handling Instructions: "Need
ultrasonic; Hygroscopic DMSO has

a significant impact on the solubility
of product, please use newly

opened DMSO."

MedChemExpress
[1]

DMSO 73 mg/mL

(199.04 mM)
[2]

Note: "Moisture-absorbing DMSO

reduces solubility. Please use fresh
DMSO."

Selleck Chemicals

[2]

Ethanol 4 mg/mL [2] Information provided as-is. Selleck Chemicals
[2]

Water Insoluble [2] Information provided as-is. Selleck Chemicals
[2]
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Solvent Solubility Notes
Source
(Supplier/Study)

Chloroform,
Dichloromethane, Ethyl
Acetate, Acetone

Soluble [3] Information provided as-is. Native-Protein [3]

Experimental Protocols

In Vitro Stock Solution Preparation

For cell-based assays, DMSO is the standard solvent. Here is a detailed protocol for preparing a 10 mM

stock solution, a common starting concentration for in vitro studies.

Step Parameter Description Key Considerations

1. Weigh
Compound

Calculate the mass needed. For a 1 mL,
10 mM stock: (10 mmol/L) * (0.001 L) *

(366.75 g/mol) = 3.67 mg [1]

Use an analytical balance for
accuracy.

2. Reconstitute Add 1 mL of fresh, high-quality,

anhydrous DMSO to the powder to
achieve the 10 mM concentration [1].

Use fresh DMSO. Hygroscopic

(water-absorbing) DMSO can
significantly reduce solubility [1]

[2].

3. Mix
Thoroughly

Vortex the solution and/or briefly use a

bath sonicator to ensure the powder is
fully dissolved and the solution is clear

[1].

Ensure no undissolved particles

remain.

4. Aliquot &
Store

Divide the stock solution into small,

single-use aliquots. Store at -20°C
sealed and protected from moisture [1].

Avoid repeated freeze-thaw

cycles to maintain stability.
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Step Parameter Description Key Considerations

5. Working
Dilution

Further dilute this stock into your cell
culture medium. A final DMSO

concentration of <0.5% is recommended
to minimize cytotoxicity [4].

Always include a vehicle control
(e.g., 0.1% DMSO) in

experiments.

Biological Context & Mechanisms

Dracorhodin perchlorate is a natural product derived from "Dragon's Blood" with diverse biological

activities relevant to cancer research and wound healing [1] [5]. The diagram below illustrates its core anti-

cancer mechanisms of action as identified in recent studies.
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Key Mechanisms of Dracorhodin Perchlorate: The diagram summarizes two primary anti-cancer pathways:

induction of mitochondrial-mediated apoptosis and triggering of ferroptosis via CD147 inhibition and lipid
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metabolism disruption [1] [5] [4].

Key Considerations for Researchers

Solubility Variability: Note the differing solubility values from various suppliers. Always refer to the

Certificate of Analysis (COA) for your specific batch [1] [2] [6].
Bioactivity in Assays: This compound has demonstrated potent activity in multiple cancer types.

Research shows it can enhance the efficacy of gemcitabine in pancreatic cancer models by inducing
ferroptosis [5].

Dual Roles: Be aware of its context-dependent effects. While it inhibits the proliferation of cancer
cells, it has also been shown to promote the proliferation and migration of normal skin cells (like

HaCaT keratinocytes) and fibroblasts at lower concentrations, which is relevant for wound healing
research [1] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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